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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15594129

In-Depth Technical Guide: 4-O-
Demethylisokadsurenin D

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-0O-Demethylisokadsurenin D is a lignan compound isolated from the plant Piper kadsura.
This technical guide provides a comprehensive overview of its chemical properties, including its
CAS number and molecular weight. While direct and extensive research on 4-O-
Demethylisokadsurenin D is limited, this document extrapolates its potential biological
activities and mechanisms of action based on studies of related lignans and extracts from Piper
kadsura. The guide also presents hypothetical experimental protocols and signaling pathways
that could be relevant for future research and drug development endeavors.

Chemical and Physical Properties

A clear definition of the fundamental properties of a compound is critical for any research and
development application. The key identifiers for 4-O-Demethylisokadsurenin D are

summarized in the table below.
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Property Value Source
CAS Number 89104-59-6 [1][21[3]
Molecular Weight 342.39 g/mol [4]
Molecular Formula C20H2205 [4]
Class Lignan [4]
Natural Source Piper kadsura (Choisy) Ohwi [4]

Potential Biological Activities and Therapeutic Areas

Lignans isolated from the genus Piper have demonstrated a range of biological activities,
suggesting potential therapeutic applications for 4-O-Demethylisokadsurenin D. The primary
areas of interest based on existing literature for related compounds are anti-inflammatory and
neuroprotective effects.

Anti-Inflammatory Activity

Compounds extracted from Piper kadsura have shown significant anti-inflammatory properties.
Studies on neolignans from this plant have demonstrated the inhibition of nitric oxide (NO)
production in microglia cells and a reduction of reactive oxygen species (ROS) in human
polymorphonuclear neutrophils. This suggests that 4-O-Demethylisokadsurenin D may act as
a modulator of inflammatory responses.

Neuroprotective Activity

Several compounds from Piper kadsura have exhibited neuroprotective effects. For instance,
they have shown the ability to protect PC12 cells from AB25-35-induced damage by reducing
apoptosis and enhancing autophagy. This points to a potential role for 4-O-

Demethylisokadsurenin D in the development of therapies for neurodegenerative diseases.

Postulated Signaling Pathways and Mechanisms of
Action
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Based on the known activities of related lignans and natural compounds, 4-O-
Demethylisokadsurenin D may exert its biological effects through the modulation of key
signaling pathways involved in inflammation and neuronal survival.

Inhibition of Pro-Inflammatory Pathways

A plausible mechanism for the anti-inflammatory activity of 4-O-Demethylisokadsurenin D
involves the inhibition of the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B
cells) and MAPK (Mitogen-Activated Protein Kinase) signaling pathways. These pathways are
central to the production of pro-inflammatory mediators.
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Hypothetical Anti-Inflammatory Signaling Pathway of 4-O-Demethylisokadsurenin D
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Caption: Postulated inhibition of MAPK and NF-kB pathways by 4-O-Demethylisokadsurenin
D.
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Activation of Neuroprotective Pathways

The neuroprotective effects could be mediated by the activation of pro-survival signaling
cascades, such as the ERK (Extracellular signal-regulated kinase) pathway, and the
enhancement of cellular protective mechanisms like autophagy.

Hypothetical Neuroprotective Signaling Pathway of 4-O-Demethylisokadsurenin D
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Click to download full resolution via product page
Caption: Potential neuroprotective mechanisms of 4-O-Demethylisokadsurenin D.

Suggested Experimental Protocols

To validate the hypothesized biological activities of 4-O-Demethylisokadsurenin D, a series of
in vitro and in vivo experiments are recommended.
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In Vitro Anti-Inflammatory Assays

A workflow for assessing the anti-inflammatory potential of the compound is outlined below.

Workflow for In Vitro Anti-Inflammatory Evaluation
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Click to download full resolution via product page
Caption: Experimental workflow for assessing anti-inflammatory activity.
Methodology:

Cell Culture: Murine macrophage cell line RAW 264.7 will be cultured in DMEM
supplemented with 10% FBS and 1% penicillin-streptomycin.

Treatment: Cells will be pre-treated with various concentrations of 4-O-
Demethylisokadsurenin D for 1 hour, followed by stimulation with lipopolysaccharide (LPS)
(1 pg/mL) for 24 hours.

Nitric Oxide Assay: The concentration of nitrite in the culture supernatant will be measured
as an indicator of NO production using the Griess reagent.

Cytokine Measurement: The levels of pro-inflammatory cytokines such as TNF-a and IL-6 in
the supernatant will be quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Western Blot Analysis: Cellular lysates will be prepared to determine the expression levels of
key signaling proteins, including phosphorylated forms of NF-kB and MAPKs (ERK, JNK,
p38), by Western blotting.

In Vitro Neuroprotection Assays

The following workflow can be employed to investigate the neuroprotective effects of the
compound.

Methodology:

e Cell Culture: Human neuroblastoma cell line SH-SYS5Y or rat pheochromocytoma cell line
PC12 will be cultured in appropriate media.

¢ Induction of Neurotoxicity: Neurotoxicity will be induced by treating the cells with amyloid-
beta peptide (AB25-35) or glutamate.

» Treatment: Cells will be co-treated with the neurotoxic agent and various concentrations of 4-
O-Demethylisokadsurenin D.
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o Cell Viability Assay: Cell viability will be assessed using the MTT (3-(4,5-dimethylthiazol-2-
yI)-2,5-diphenyltetrazolium bromide) assay.

e Apoptosis and Autophagy Assays: Apoptosis can be evaluated by flow cytometry using
Annexin V/PI staining. Autophagy can be monitored by observing the formation of
autophagosomes using fluorescence microscopy after transfection with a GFP-LC3 plasmid.

o Western Blot Analysis: The expression levels of proteins involved in apoptosis (e.g., Bcl-2,
Bax, cleaved caspase-3) and autophagy (e.g., LC3-II/LC3-I ratio, Beclin-1) will be analyzed.

Future Directions and Conclusion

4-O-Demethylisokadsurenin D represents a promising natural product for further
investigation, particularly in the fields of inflammation and neurodegenerative diseases. The
experimental frameworks and hypothetical mechanisms presented in this guide provide a solid
foundation for future research. Elucidating the precise molecular targets and signaling
pathways of this compound will be crucial for its potential development as a therapeutic agent.
Further studies, including in vivo animal models and pharmacokinetic profiling, are warranted to
fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-O-Demethylisokadsurenin D CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594129#4-0-demethylisokadsurenin-d-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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